1-((3-Methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(3-phenylpropyl)urea

• IUPAC Name: 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-(3-phenylpropyl)urea
• InChI: InChI=1S/C14H18N4O2/c1-11-17-13(20-18-11)10-16-14(19)15-9-5-8-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3,(H2,15,16,19)
• InChI Key: LXXNVNPJNATQEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)NCCCC2=CC=CC=C2
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol
• CAS No.: 1234925-37-1

Description

1-((3-Methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(3-phenylpropyl)urea is a synthetic urea derivative featuring a 3-methyl-1,2,4-oxadiazole moiety linked via a methylene group to the urea backbone and a 3-phenylpropyl substituent. Urea derivatives are pharmacologically significant due to their hydrogen-bonding capabilities and structural versatility, which enable interactions with biological targets such as enzymes or receptors. The 1,2,4-oxadiazole ring is a heterocyclic scaffold known for metabolic stability, bioavailability, and diverse bioactivities, including antimicrobial, anticancer, and anti-inflammatory properties .

Comparison with Similar Compounds

Oxadiazole vs. Thiadiazole Moieties

• The 1,2,4-oxadiazole ring in the target compound offers superior metabolic stability compared to thiadiazole derivatives (e.g., ), as oxygen’s electronegativity reduces susceptibility to enzymatic degradation. However, thiadiazole-containing analogs may exhibit stronger π-π stacking interactions due to sulfur’s polarizability .

Substituent Effects

• Thioether-linked benzamide derivatives () show broader therapeutic scope (e.g., antiplatelet activity) due to flexible sulfur bridges, whereas rigid urea backbones may favor selective target binding .

Research Findings and Implications

• Therapeutic Potential: Oxadiazole-urea hybrids are under exploration for kinase inhibition and antiviral activity. For example, thioether-linked analogs () demonstrate efficacy in preclinical thrombosis models, suggesting the target compound could be repurposed for cardiovascular applications .
• Structure-Activity Relationships (SAR) :
  • Substitution at the urea nitrogen (e.g., phenylpropyl vs. methoxyphenyl) significantly modulates bioavailability and target affinity.
  • Oxadiazole methylation (3-methyl vs. 5-methyl) influences steric hindrance and electronic effects, as seen in analogs from and .